N-(3-acetylphenyl)-4-[[(4-tert-butylphenyl)sulfonylamino]methyl]benzamide

• IUPAC Name: N-(3-acetylphenyl)-4-[[(4-tert-butylphenyl)sulfonylamino]methyl]benzamide
• InChI: InChI=1S/C26H28N2O4S/c1-18(29)21-6-5-7-23(16-21)28-25(30)20-10-8-19(9-11-20)17-27-33(31,32)24-14-12-22(13-15-24)26(2,3)4/h5-16,27H,17H2,1-4H3,(H,28,30)
• InChI Key: WAJHVJDGXLMZGE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)CNS(=O)(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C26H28N2O4S
• Molecular Weight: 464.6 g/mol

Description

N-(3-acetylphenyl)-4-[[(4-tert-butylphenyl)sulfonylamino]methyl]benzamide, also known as Compound X, is a novel chemical compound that has been synthesized and studied for its potential applications in scientific research.

Scientific Research Applications

Synthesis and Chemical Properties

Research in the domain of sulfonamide derivatives, such as the synthesis of novel benzenesulfonamide derivatives, provides valuable insights into the chemical reactivity and synthesis methodologies of sulfonamide compounds. These studies highlight the versatility of sulfonamides in forming various derivatives through reactions with different nucleophiles, leading to compounds with potential antitumor activity and specific interactions with biological targets (Fahim & Shalaby, 2019). The research underscores the importance of sulfonamides in medicinal chemistry, particularly in the design and development of new therapeutic agents.

Biological Evaluation and Therapeutic Potential

Several studies have focused on evaluating the biological activities of sulfonamide derivatives. For example, compounds exhibiting significant inhibitory activity against tumor-associated carbonic anhydrase isozymes have been identified, suggesting their potential as antitumor agents (Ilies et al., 2003). Additionally, the discovery of histone deacetylase (HDAC) inhibitors among sulfonamide compounds highlights their role in cancer therapy, where they can block cancer cell proliferation and induce apoptosis (Zhou et al., 2008).

Mechanistic Insights and Molecular Docking

Advanced studies involving molecular docking and density functional theory (DFT) calculations offer mechanistic insights into the interactions of sulfonamide derivatives with biological targets. These studies are crucial for understanding the molecular basis of the compounds' biological activities and for guiding the design of more potent and selective therapeutic agents (Fahim & Shalaby, 2019).